Cas no 115414-01-2 (diethyl 1H-4-bromopyrazole-3,5-dicarboxylate)
115414-01-2 structure
Product Name:diethyl 1H-4-bromopyrazole-3,5-dicarboxylate
CAS No:115414-01-2
MF:C9H11BrN2O4
MW:291.098641633987
CID:2876316
PubChem ID:91619657
Update Time:2025-04-21
diethyl 1H-4-bromopyrazole-3,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 1H-4-bromopyrazole-3,5-dicarboxylate
- DB-205648
- 115414-01-2
- 4-Bromo-1h-pyrazole-3,5-dicarboxylic acid 3,5-diethyl ester
- diethyl 4-bromo-1H-pyrazole-3,5-dicarboxylate
- SCHEMBL19253412
-
- Inchi: 1S/C9H11BrN2O4/c1-3-15-8(13)6-5(10)7(12-11-6)9(14)16-4-2/h3-4H2,1-2H3,(H,11,12)
- InChI Key: ONXZJYGXQSNZAJ-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OCC)=NNC=1C(=O)OCC
Computed Properties
- Exact Mass: 289.99000
- Monoisotopic Mass: 289.99022Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- PSA: 81.28000
- LogP: 1.52560
diethyl 1H-4-bromopyrazole-3,5-dicarboxylate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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